Cas no 1182-42-9 (Cholesterol Caprylate)

Cholesterol Caprylate Properties

Names and Identifiers

• Cholesteryl caprylate
• Cholest-5-ene-3-beta-yl octanoate
• Cholesterol n-Octanoate
• [(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] octanoate
• Cholesterol Caprylate
• 3beta-Hydroxy-5-cholestene 3-octanoate
• cholesterol caprilate
• cholesterol octanoate
• Cholesteryl n-octanoate
• cholesteryl octanoate
• n-Octanoic Acid Cholesterol Ester
• Cholesteryl Octanoate (Caprylate)
• Cholesterol n-Caprylate
• Cholest-5-en-3-ol (3.beta.)-, octanoate
• SKLBBRQPVZDTNM-SJTWHRLHSA-N
• 5-Cholesten-3
• A-ol 3-octanoate
• 3.beta.-Octanoyloxycholest-5-ene
• 5-Cholesten-3.beta.-ol caprylate
• Octanoic acid 3beta-ch
• CAPRYLIC ACID CHOLESTEROL ESTER
• (3S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-((R)-6-methylheptan-2-yl)-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl octanoate
• CHOLESTEROL, OCTANOATE
• NS00023805
• SCHEMBL161053
• CHOLEST-5-EN-3-OL (3.BETA.)-, 3-OCTANOATE
• AS-57523
• Cholesteryl octanoate
• D95346
• CHOLESTERYL CAPRYLATE [USP-RS]
• 1182-42-9
• UNII-X9U26HA4Z2
• CS-0185587
• HY-W127349
• (3S,8S,9S,10R,13R,14S,17R)-10,13-Dimethyl-17-((R)-6-methylheptan-2-yl)-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl octanoate
• J-003724
• Cholesteryl caprylate, United States Pharmacopeia (USP) Reference Standard
• 5-Cholesten-3beta-ol 3-octanoate
• cholesterol caprylate
• MFCD00003642
• 3.BETA.-(OCTANOYLOXY)CHOLEST-5-ENE
• DTXSID00152038
• AKOS024306975
• X9U26HA4Z2
• EINECS 214-656-2
• 3beta-Octanoyloxycholest-5-ene
• DTXCID3074529
• 5Cholesten3betaol 3octanoate
• Cholest5ene3betayl octanoate
• 3betaHydroxy5cholestene 3octanoate
• Cholesterylcaprylate
• 3BETA-(OCTANOYLOXY)CHOLEST-5-ENE
• Cholesteryl noctanoate
• CHOLESTERYL CAPRYLATE (USP-RS)
• CHOLEST-5-EN-3-OL (3BETA)-, 3-OCTANOATE
• +Expand

• MDL： MFCD00003642
• InChIKey： SKLBBRQPVZDTNM-SJTWHRLHSA-N
• Inchi： 1S/C35H60O2/c1-7-8-9-10-11-15-33(36)37-28-20-22-34(5)27(24-28)16-17-29-31-19-18-30(26(4)14-12-13-25(2)3)35(31,6)23-21-32(29)34/h16,25-26,28-32H,7-15,17-24H2,1-6H3/t26-,28+,29+,30-,31+,32+,34+,35-/m1/s1
• SMILES： O(C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O)[C@@]1([H])C([H])([H])C([H])([H])[C@@]2(C([H])([H])[H])C(C1([H])[H])=C([H])C([H])([H])[C@]1([H])[C@]2([H])C([H])([H])C([H])([H])[C@]2(C([H])([H])[H])[C@@]([H])([C@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])C([H])([H])C([H])([H])[C@]21[H]

Computed Properties

• Exact Mass: 512.45900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 13
• Monoisotopic Mass: 512.459331
• Heavy Atom Count: 37
• Complexity: 782
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 12.1
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 10.30010
• PSA: 26.30000
• Refractive Index: 1.5250 (estimate)
• Boiling Point: 539.1°C (rough estimate)
• Melting Point: 110 °C (lit.)
• Vapor Pressure: 0.0±1.5 mmHg at 25°C
• Flash Point: 293.7±11.8 °C
• Color/Form: powder
• Solubility: Insoluble in water
• Specific Rotation: -30 º (c=2, CHCl3 24 ºC)
• Density: 0.9633 (rough estimate)